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Compound of Interest

Compound Name: m-PEG4-Br

Cat. No.: B1677524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

protocols for m-PEG4-Br (1-Bromo-2,5,8,11-tetraoxatridecane), a versatile heterobifunctional

linker crucial in bioconjugation, drug delivery, and the development of antibody-drug conjugates

(ADCs) and PROTACs. While current safety data sheets indicate a low hazard profile, this

guide adopts a precautionary approach, emphasizing best practices to ensure the well-being of

laboratory personnel and the integrity of research outcomes.

Section 1: Chemical and Physical Properties
m-PEG4-Br is a polyethylene glycol (PEG) derivative characterized by a terminal methoxy

group and a bromide functional group. The PEG chain enhances solubility in aqueous and

many organic solvents, a critical feature for its application in biological systems. The bromide

serves as an effective leaving group for nucleophilic substitution reactions.
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Property Value Reference(s)

Chemical Name
1-Bromo-2,5,8,11-

tetraoxatridecane
[1][2]

Synonyms

m-PEG4-bromide, Triethylene

Glycol 2-Bromoethyl Methyl

Ether

[3]

CAS Number 110429-45-3 [3]

Molecular Formula C9H19BrO4 [3]

Molecular Weight 271.15 g/mol [3]

Appearance Colorless to light yellow liquid

Purity ≥95% [4]

Density ~1.256 g/cm³

Boiling Point 296.3°C at 760 mmHg

Flash Point 118.8°C

Solubility

Soluble in DMSO, DMF, water,

and other common organic

solvents.

[1][5]

Section 2: Safety and Hazard Information
According to available Safety Data Sheets (SDS) from suppliers such as TCI Chemicals and

Santa Cruz Biotechnology, m-PEG4-Br is not classified as a hazardous substance or mixture

under Regulation (EC) No 1272/2008 and the 2012 OSHA Hazard Communication Standard.[6]

However, it is crucial to note that the toxicological properties have not been thoroughly

investigated.[7] A structurally similar compound with a shorter PEG chain, 1-(2-

Bromoethoxy)-2-(2-methoxyethoxy)ethane (a PEG3 derivative), is classified as causing skin,

eye, and respiratory irritation.[8][9] Therefore, a conservative approach to handling is strongly

recommended.

Personal Protective Equipment (PPE)
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A comprehensive assessment of PPE is essential to minimize exposure.

Protection Type Recommendation

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[6]

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat.[6]

Respiratory Protection

If working with aerosols or in a poorly ventilated

area, use a NIOSH/MSHA-approved respirator.

[6]

Section 3: Handling and Storage Protocols
Adherence to proper handling and storage procedures is paramount for maintaining the

stability of m-PEG4-Br and ensuring a safe laboratory environment.

Handling
Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[6]

Avoid Contact: Take measures to prevent contact with skin, eyes, and clothing.[6]

Aerosol Prevention: Avoid the generation of vapors or mists.[6]

Hygiene: Wash hands thoroughly after handling.[6]

Storage
Short-term Storage: Store at 2-8°C.[2]

Long-term Storage: For extended periods, store at -20°C in a tightly sealed container.[4]

Protection: Protect from moisture and light.[1]

Incompatible Materials: Store away from strong oxidizing agents.[7]
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Section 4: Experimental Protocols
The following are generalized protocols for the safe use of m-PEG4-Br. Researchers should

adapt these based on their specific experimental needs and institutional safety guidelines.

Preparation of Stock Solutions
Pre-weighing: Allow the vial of m-PEG4-Br to equilibrate to room temperature before

opening to prevent condensation of moisture.

Solvent Selection: Use anhydrous solvents such as DMF or DMSO for optimal stability and

reactivity.[1]

Dissolution: Under a fume hood, add the desired volume of solvent to the vial containing m-
PEG4-Br.

Mixing: Gently vortex or sonicate until the compound is fully dissolved.

Storage: Store stock solutions at -20°C or -80°C. It is advisable to aliquot the stock solution

into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[7]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops.[7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists.[6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[7]

Accidental Release Measures
Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Containment: Absorb the spill with an inert material such as vermiculite, dry sand, or earth.

Collection: Place the absorbed material into a suitable, closed container for disposal.

Decontamination: Clean the spill area thoroughly.

Do not: Do not flush into the sewer system.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]
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Hazardous Combustion Products: Carbon oxides and hydrogen bromide may be produced.

[10]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[7]

Section 5: Visualizing Safe Handling Workflows
The following diagrams illustrate key decision-making processes and workflows for the safe

handling of m-PEG4-Br.
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Risk Assessment Workflow

Start: New Experiment
with m-PEG4-Br

Review m-PEG4-Br
Safety Data Sheet

Assess Potential Hazards
(Consider related compounds)

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Plan Experimental Procedure
(Ventilation, Spill Kit)

Conduct Experiment

Proper Waste Disposal

End

Click to download full resolution via product page

Risk Assessment Workflow for m-PEG4-Br Experiments.
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Spill Response Protocol

Spill of m-PEG4-Br Occurs

Evacuate Immediate Area

Don Appropriate PPE

Contain Spill with
Inert Absorbent

Collect and Place in
Sealed Waste Container

Clean Spill Area

Report Incident

Click to download full resolution via product page

Emergency Spill Response Protocol for m-PEG4-Br.

Section 6: Conclusion
While m-PEG4-Br is not currently classified as a hazardous material, a thorough understanding

and implementation of robust safety protocols are essential for its handling. This guide provides
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a foundation for researchers, scientists, and drug development professionals to work with m-
PEG4-Br in a manner that prioritizes safety and experimental integrity. Always consult your

institution's specific safety guidelines and the most recent Safety Data Sheet before

commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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